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Compound of Interest

Compound Name: H-His(1-Me)-OMe

Cat. No.: B555450

Essential Safety and Handling Guide for H-His(1-
Me)-OMe

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling H-His(1-Me)-OMe (CAS 57519-09-2). Adherence to these
guidelines is critical for ensuring personal safety and maintaining a secure laboratory
environment.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment are the first line of defense against
potential exposure. The following table summarizes the recommended PPE for handling H-
His(1-Me)-OMe.
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Required Personal Protective Equipment
(PPE)

Situation

) o ) Eye Protection: Safety glasses with side shields
Routine Handling in a Ventilated Area )
or chemical splash goggles.

Hand Protection: Nitrile or latex gloves.

Body Protection: Laboratory coat.

Respiratory Protection: NIOSH-approved
Weighing or Generating Aerosols respirator (e.g., N95) or work in a certified

chemical fume hood.

Eye Protection: Chemical splash goggles.

Hand Protection: Nitrile or latex gloves.

Body Protection: Laboratory coat.

Spill Cl Respiratory Protection: NIOSH-approved
ill Cleanu
i P respirator with appropriate cartridges.

Eye Protection: Chemical splash goggles and a

face shield.

Hand Protection: Heavy-duty, chemical-resistant

gloves.

Body Protection: Chemical-resistant apron or

coveralls over a laboratory coat.

Operational and Disposal Plan

A systematic approach to handling and disposal is crucial for minimizing risks. The following
step-by-step plan outlines the lifecycle of H-His(1-Me)-OMe in the laboratory, from receipt to
final disposal.

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b555450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Storage: Store the container in a cool, dry, and well-ventilated area.[1] Keep it tightly closed
and away from incompatible materials such as strong oxidizing agents.

o Labeling: Ensure the container is clearly labeled with the chemical name, CAS number
(57519-09-2), and any relevant hazard warnings.

Handling and Use

o Ventilation: Always handle H-His(1-Me)-OMe in a well-ventilated area. For procedures that
may generate dust or aerosols, use a certified chemical fume hood.[1]

o Personal Hygiene: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the
laboratory. Wash hands thoroughly after handling.

» Weighing: When weighing the solid compound, do so in a fume hood or a balance enclosure
to prevent inhalation of dust particles.

o Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

Spill Management
e Minor Spills:

o Alert personnel in the immediate area.
o Wear appropriate PPE as outlined in the table above.
o Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

o Clean the spill area with a suitable decontaminating agent.
e Major Spills:

o Evacuate the laboratory and alert others.
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o Contact your institution's Environmental Health and Safety (EHS) department immediately.

o Prevent entry into the affected area until it has been declared safe by trained personnel.

Disposal Plan

o Waste Collection: All waste materials contaminated with H-His(1-Me)-OMe, including empty
containers, used PPE, and spill cleanup materials, must be collected in a designated and
clearly labeled hazardous waste container.

o Container Labeling: The hazardous waste container must be labeled with "Hazardous
Waste," the chemical name, and the associated hazards.

» Disposal Procedure: Dispose of the hazardous waste through your institution's EHS-
approved hazardous waste disposal program. Do not dispose of H-His(1-Me)-OMe down the
drain or in the regular trash.

Safe Handling Workflow

The following diagram illustrates the key stages of the safe handling and disposal workflow for
H-His(1-Me)-OMe.
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Safe Handling and Disposal Workflow for H-His(1-Me)-OMe
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Caption: Workflow for H-His(1-Me)-OMe from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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